Histochemistry Dyes
  • C.I. Acid yellow 42
    C.I. Acid yellow 42
    • Cat. No.:
    • B033771
    • CAS No.:
    • 6375-55-9
    • Molecular Formula:
    • C32H24N8Na2O8S2
    • Molecular Weight:
    • 758.7 g/mol
    Description
    C.I. Acid yellow 42, also known as C.I. Acid yellow 42, is a useful research compound. Its molecular formula is C32H24N8Na2O8S2 and its molecular weight is 758.7 g/mol. The purity is usually 95%.
    The exact ...
    - +
  • C.I. Direct green 26
    C.I. Direct green 26
    • Cat. No.:
    • B1255405
    • CAS No.:
    • 6388-26-7
    • Molecular Formula:
    • C50H33N12Na5O18S4
    • Molecular Weight:
    • 1333.1 g/mol
    Description
    C.I. Direct green 26, also known as C.I. Direct green 26, is a useful research compound. Its molecular formula is C50H33N12Na5O18S4 and its molecular weight is 1333.1 g/mol. The purity is usually 95%.
    Bench...
    - +
  • C.I. Acid Black 94
    C.I. Acid Black 94
    • Cat. No.:
    • B1436670
    • CAS No.:
    • 6358-80-1
    • Molecular Formula:
    • C41H29N8Na3O11S3
    • Molecular Weight:
    • 974.9 g/mol
    Description
    C.I. Acid Black 94 is a useful research compound. Its molecular formula is C41H29N8Na3O11S3 and its molecular weight is 974.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality C.I. Acid Black ...
    - +
  • Vat-brown-3
    Vat-brown-3
    • Cat. No.:
    • B1669111
    • CAS No.:
    • 131-92-0
    • Molecular Formula:
    • C42H23N3O6
    • Molecular Weight:
    • 665.6 g/mol
    Description
    C.i. vat brown 3 is an odorless brown to dark brown powder. (NTP, 1992)
    - +
  • Vat Yellow 4
    Vat Yellow 4
    • Cat. No.:
    • B1669115
    • CAS No.:
    • 128-66-5
    • Molecular Formula:
    • C24H12O2
    • Molecular Weight:
    • 332.3 g/mol
    Description
    C.i. vat yellow 4 is a viscous orange liquid. Used for coloring of cotton, wool and cellulose acetate.
    Vat Yellow 4 is an ortho- and peri-fused polycyclic arene.
    structure given in first source...
    - +
  • Acriflavine
    Acriflavine
    • Cat. No.:
    • B2520052
    • CAS No.:
    • 8048-52-0
    • Molecular Formula:
    • C27H25ClN6
    • Molecular Weight:
    • 469.0 g/mol
    Description
    3,6-Diamino-10-methylacridinium chloride mixt. with 3,6-acridinediamine. Fluorescent dye used as a local antiseptic and also as a biological stain. It intercalates into nucleic acids thereby inhibiting bacterial...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img